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Compound of Interest

Compound Name: Riselcaftor

Cat. No.: B12361317

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Riselcaftor is a modulator of the cystic fibrosis transmembrane conductance regulator (CFTR)
protein, with a reported EC50 of 20.1 nM in human bronchial epithelial cells[1][2]. Accurate and
consistent preparation of Riselcaftor stock solutions is critical for obtaining reliable and
reproducible results in cell-based assays. This document provides a detailed protocol for the
preparation, storage, and use of Riselcaftor stock solutions for in vitro research.

Physicochemical Data

A summary of the key physicochemical properties of Riselcaftor is provided in Table 1. This
information is essential for calculating the required mass of the compound to achieve a desired
stock solution concentration.

Table 1: Physicochemical Properties of Riselcaftor
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Property Value Reference
Molecular Weight 516.61 g/mol [1]
Appearance Solid powder

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year

Recommended Solvents and Storage

Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving small molecules for cell
culture experiments due to its high solvating power. It is recommended to use anhydrous,

sterile-filtered DMSO to prepare Riselcaftor stock solutions.

Table 2: Recommended Solvents and Storage Conditions

Recommended Storage Maximum Storage
Solvent ] ]
Concentration Temperature Duration
DMSO (anhydrous,
>10 mM -20°C or -80°C Up to 1 year at -80°C

sterile-filtered)

Experimental Protocol: Preparation of a 10 mM
Riselcaftor Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Riselcaftor in DMSO.
Materials:

o Riselcaftor powder

e Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

o Sterile microcentrifuge tubes

o Calibrated analytical balance
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Vortex mixer

Sterile 0.2 um syringe filter (optional, if DMSO is not pre-sterilized)

Sterile syringes

Laminar flow hood

Procedure:
o Calculate the required mass of Riselcaftor:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 516.61 g/mol x 1000 mg/g
= Mass (mg) = 5.1661 mg
o Therefore, weigh out approximately 5.17 mg of Riselcaftor powder.
» Dissolve Riselcaftor in DMSO:

o In alaminar flow hood, aseptically transfer the weighed Riselcaftor powder into a sterile
microcentrifuge tube.

o Add 1 mL of sterile, anhydrous DMSO to the tube.

o Vortex the tube for 1-2 minutes until the Riselcaftor is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

« Sterile Filtration (if necessary):
o If the DMSO used was not pre-sterilized, the stock solution should be sterile-filtered.

o Draw the Riselcaftor solution into a sterile syringe.
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o Attach a sterile 0.2 um syringe filter to the syringe.

o Filter the solution into a new sterile microcentrifuge tube.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,
-20°C can be used.

Application in Cell Culture

Working Concentration:

The effective concentration of Riselcaftor can vary depending on the cell type and
experimental conditions. Based on its reported EC50 of 20.1 nM in human bronchial epithelial
cells, a typical starting point for dose-response experiments would be in the nanomolar to low
micromolar range. It is recommended to perform a dose-response curve to determine the
optimal working concentration for your specific cell line and assay.

Preparation of Working Solutions:
e Thaw a single aliquot of the 10 mM Riselcaftor stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations.

» To minimize solvent toxicity, ensure that the final concentration of DMSO in the cell culture
medium does not exceed 0.5%. For sensitive cell lines, a lower concentration (e.g., <0.1%)
may be necessary.

¢ Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow Diagram

Workflow for Riselcaftor Stock Solution Preparation

Application in Cell Culture
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Caption: Workflow for the preparation and use of Riselcaftor stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12361317?utm_src=pdf-body-img
https://www.benchchem.com/product/b12361317?utm_src=pdf-body
https://www.benchchem.com/product/b12361317?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/riselcaftor.html
https://www.medchemexpress.cn/riselcaftor.html
https://www.benchchem.com/product/b12361317#how-to-prepare-riselcaftor-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12361317#how-to-prepare-riselcaftor-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12361317#how-to-prepare-riselcaftor-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b12361317#how-to-prepare-riselcaftor-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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